Grasshopper ketone

• Molecular Formula: C13H20O3
• Molecular Weight: 224.30 g/mol
• InChI: InChI=1S/C13H20O3/c1-9(14)5-6-11-12(2,3)7-10(15)8-13(11,4)16/h5,10,15-16H,7-8H2,1-4H3
• InChIKey: QMXLZUOHZGYGDY-UHFFFAOYSA-N

Grasshopper Ketone: Identity, Source & Compound Class

Grasshopper ketone (GK) is a C13-norisoprenoid allenic sesquiterpenoid with the molecular formula C13H20O3 and a molecular weight of 224.30 g/mol [1]. It is classified as a member of the allene family, specifically a cyclohexane derivative substituted with 3-oxobut-1-en-1-ylidene, methyl, hydroxy, and methyl groups at defined positions, existing as the (2R,3R,4S)-stereoisomer [1]. The compound is a carotenoid degradation product derived biosynthetically from 9′-cis-neoxanthin via carotenoid cleavage dioxygenase activity [2]. First isolated from the defensive secretion of the eastern lubber grasshopper (Romalea microptera), it has subsequently been identified across diverse biological sources including brown algae (Sargassum fulvellum), rice (Oryza sativa var. Awaakamai), grapes (Vitis vinifera), and multiple medicinal plant species [1][3][4].

Compound Class

Allenic C13 norisoprenoid; research-grade natural product from marine and plant sources.

Biosynthetic Role

Obligate intermediate in neoxanthin → β-damascenone pathway; allene-dependent.

Assay Context

Reported macrophage inflammation model probe; supports cytokine/NO screening studies.

• [1] ChEBI:177873. grasshopper ketone. Chemical Entities of Biological Interest (ChEBI), EMBL-EBI. Last Modified: 19 August 2021. View Source
• [2] MetaCyc Reaction: 9′-cis-neoxanthin + dioxygen → grasshopper ketone + 5,6-epoxy-3-hydroxy-12′-apo-β-caroten-12′-al. BioCyc Database Collection, SRI International. View Source
• [3] Kim MJ, Jeong SM, Kang BK, Kim KBWR, Ahn DH. Anti-Inflammatory Effects of Grasshopper Ketone from Sargassum fulvellum Ethanol Extract on Lipopolysaccharide-Induced Inflammatory Responses in RAW 264.7 Cells. J Microbiol Biotechnol. 2019;29(5):820-826. View Source
• [4] Kato-Noguchi H, Tamura K, Sasaki H, Suenaga K. Identification of two phytotoxins, blumenol A and grasshopper ketone, in the allelopathic Japanese rice variety Awaakamai. J Plant Physiol. 2012;169(7):682-685. View Source

Grasshopper Ketone vs. C13 Norisoprenoids

C13 norisoprenoids including blumenol A, dehydrovomifoliol, megastigmatrienones, and various damascone derivatives share a common megastigmane carbon skeleton derived from carotenoid cleavage, yet their functional profiles diverge sharply due to differences in oxidation state, allenic bond geometry, and stereochemical configuration [1]. Grasshopper ketone possesses a distinctive allenic functional group (C=C=C) conjugated to a methyl ketone terminus, a structural feature that fundamentally differentiates its chemical reactivity, biosynthetic precursor-product relationships, and biological target engagement from related megastigmane compounds lacking this allenic moiety [2]. Direct comparative studies demonstrate that blumenol A—a close structural analog co-isolated with grasshopper ketone—exhibits quantitatively distinct phytotoxic potency thresholds, confirming that these analogs are not functionally interchangeable [3]. Furthermore, investigations into damascenone precursor chemistry reveal that grasshopper ketone yields β-damascenone under acid hydrolysis with only a 0.006% yield, whereas alternative acetylenic diol glycoside precursors produce substantially higher yields, underscoring that even within the same biosynthetic pathway, structurally related compounds possess non-equivalent precursor efficacy [4]. Procurement decisions must therefore account for these compound-specific structural and functional attributes.

Structural mismatch

Allene moiety (C=C=CH–COCH3) absent in blumenol A, loliolide, dehydrovomifoliol; biosynthetic substitution fails.

Potency context divergence

Blumenol A exhibits ~2.8× higher phytotoxicity; class-level assumptions may not transfer to allelopathy studies.

Mechanistic profile shift

GK targets MAPK (ERK/JNK/p38) + NF-κB; other norisoprenoids show narrower pathway engagement (e.g., Nrf2-only).

• [1] Sefton MA, Skouroumounis GK, Massy-Westropp RA, Williams PJ. Norisoprenoids in Vitis vinifera White Wine Grapes and the Identification of a Precursor of Damascenone in These Fruits. Aust J Chem. 1989;42(12):2071-2084. View Source
• [2] Haugan JA, Liaaen-Jensen S. C-15-Allenic Model Compounds for Carotenoids — Synthesis, Comparative ¹H-NMR Data and a New Intramolecular Reaction. Acta Chem Scand. 1995;49(4):271-277. View Source
• [3] Kato-Noguchi H, Tamura K, Sasaki H, Suenaga K. Identification of two phytotoxins, blumenol A and grasshopper ketone, in the allelopathic Japanese rice variety Awaakamai. J Plant Physiol. 2012;169(7):682-685. View Source
• [4] Roberts DD, Acree TE. Developments in the Isolation and Characterization of β-Damascenone Precursors from Apples. In: Rouseff RL, Leahy MM, eds. Fruit Flavors: Biogenesis, Characterization, and Authentication. ACS Symposium Series, Vol. 596. American Chemical Society; 1995:190-199. View Source

Grasshopper Ketone Quantitative Evidence

Allelopathic Growth Inhibition vs. Blumenol A

In a direct comparative study co-isolating and testing both compounds from the same plant source (Oryza sativa var. Awaakamai), grasshopper ketone and blumenol A demonstrated quantitatively distinct phytotoxic potency profiles [1]. Grasshopper ketone required a minimum inhibitory concentration of 30 µmol/L for growth suppression of cress shoots and roots, compared to 10 µmol/L for blumenol A [1]. The 50% growth inhibition concentrations (IC50) for grasshopper ketone were 185 µmol/L (cress roots) and 76 µmol/L (cress shoots), whereas blumenol A achieved IC50 values of 84 µmol/L and 27 µmol/L, respectively, under identical assay conditions [1].

Allelopathic potency

Head-to-head

GK root IC50 185 μM; shoot 76 μM vs. Blumenol A 84/27 μM (cress). 2.2–2.8× lower potency.

Supports phytotoxin screening context; milder growth inhibition profile.

Co-isolated from same rice variety; threshold >30 μM for GK.

Evidence Dimension	Phytotoxic growth inhibition potency (IC50 and threshold concentration)
Target Compound Data	Minimum inhibitory concentration: 30 µmol/L; IC50 (cress roots): 185 µmol/L; IC50 (cress shoots): 76 µmol/L
Comparator Or Baseline	Blumenol A: Minimum inhibitory concentration: 10 µmol/L; IC50 (cress roots): 84 µmol/L; IC50 (cress shoots): 27 µmol/L
Quantified Difference	Blumenol A exhibits approximately 2.2-fold higher potency on roots (84 vs 185 µmol/L) and 2.8-fold higher potency on shoots (27 vs 76 µmol/L); grasshopper ketone requires 3× higher threshold concentration (30 vs 10 µmol/L) to initiate growth inhibition
Conditions	Cress (Lepidium sativum) seedling growth assay; aqueous methanol extract-derived purified compounds tested in vitro under controlled laboratory conditions

Why This Matters

This direct comparison establishes that grasshopper ketone is a weaker phytotoxin than its co-occurring analog blumenol A, which informs compound selection for allelopathy research—blumenol A is preferred for potent growth inhibition studies, while grasshopper ketone may serve as a lower-potency control or for investigating concentration-dependent phytotoxic mechanisms.

• [1] Kato-Noguchi H, Tamura K, Sasaki H, Suenaga K. Identification of two phytotoxins, blumenol A and grasshopper ketone, in the allelopathic Japanese rice variety Awaakamai. J Plant Physiol. 2012;169(7):682-685. View Source

Nitric Oxide Suppression in RAW 264.7 Macrophages

Investigations into grasshopper ketone as a β-damascenone precursor revealed that while it may function as a biosynthetic intermediate, it is not a direct or efficient precursor for liberating this potent aroma compound [1]. Under acid hydrolysis conditions, grasshopper ketone produced β-damascenone with only a 0.006% yield [1]. In contrast, the most abundant β-damascenone precursor identified in the same study—the 9(or 3)-α-L-arabinofuranosyl-(1,6)-β-D-glucopyranoside of the acetylenic diol—was present at 4.6 ng/g apple (expressed as β-damascenone liberated) and represents a far more efficient precursor source [1].

NO suppression

Reported

100 μg/ml GK reduced NO to 5.47 μM near basal; non-cytotoxic up to 100 μg/ml (MTT).

Supports inflammation assay endpoint interpretation.

LPS-stimulated RAW 264.7; cross-study IC50 data for dehydrovomifoliol noted.

Evidence Dimension	β-Damascenone liberation yield under acid hydrolysis
Target Compound Data	0.006% yield of β-damascenone
Comparator Or Baseline	Acetylenic diol glycoside precursor: 4.6 ng/g apple (equivalent to substantially higher molar yield); megastigm-5-en-7-yne-3,9-diol identified as a confirmed direct precursor in related studies
Quantified Difference	Grasshopper ketone exhibits negligible precursor efficiency compared to glycosylated acetylenic diol precursors; yield difference exceeds several orders of magnitude
Conditions	Acid hydrolysis conditions simulating thermal food processing; GC/MS and ion spray tandem mass spectrometry quantification

Why This Matters

Researchers investigating β-damascenone formation or aroma precursor chemistry should not procure grasshopper ketone for precursor liberation studies; alternative compounds such as megastigm-5-en-7-yne-3,9-diol or acetylenic diol glycosides are the appropriate targets for β-damascenone generation experiments. Grasshopper ketone is instead relevant for biosynthetic pathway mapping of upstream carotenoid cleavage events.

• [1] Roberts DD, Acree TE. Developments in the Isolation and Characterization of β-Damascenone Precursors from Apples. In: Rouseff RL, Leahy MM, eds. Fruit Flavors: Biogenesis, Characterization, and Authentication. ACS Symposium Series, Vol. 596. American Chemical Society; 1995:190-199. View Source

Multi-Cytokine Suppression in Macrophages

Grasshopper ketone has been synthesized in optically pure form, with published synthetic routes enabling the preparation of four enantiomerically pure diastereoisomers and their oxo derivatives from a common synthon [1][2]. This synthetic accessibility, combined with comprehensive spectral and chiroptical data characterization, established grasshopper ketone as a key reference compound for determining the absolute configuration of (+)-abscisic acid [2]. Dehydrovomifoliol, a structurally related C13 norisoprenoid, was synthesized in parallel from the same synthetic intermediate, providing a comparative stereochemical framework [2].

Cytokine panel

Reported

97% TNF-α, >90% IL-6, 78% IL-1β inhibition at 100 μg/ml; iNOS/COX-2 downregulated.

Supports multi-cytokine screening context; broader than β-damascenone profile.

Cross-study, cross-cell-type comparison only.

Evidence Dimension	Availability of defined stereochemical synthetic routes and chiroptical reference data
Target Compound Data	Four enantiomerically pure diastereoisomers synthesized; full spectral and chiroptical characterization published; synthesis achieved in optically active natural form [1][2]
Comparator Or Baseline	Dehydrovomifoliol: Synthesized via parallel route from same synthetic intermediate; serves as comparative stereochemical reference. Many related megastigmane norisoprenoids lack published enantioselective synthetic routes.
Quantified Difference	Class-level distinction: Grasshopper ketone possesses well-characterized synthetic accessibility to defined stereoisomers, whereas numerous in-class norisoprenoids are available only as racemic mixtures or lack validated enantioselective synthetic protocols
Conditions	Multi-step organic synthesis; chiroptical characterization via ORD/CD spectroscopy; NMR structural verification

Why This Matters

For studies requiring absolute stereochemical assignment or enantiomerically pure reference standards, grasshopper ketone offers validated synthetic routes and chiroptical benchmarks. This is critical for configurational correlation studies involving carotenoid degradation products or abscisic acid analogs where stereochemistry governs biological activity.

• [1] Baumeler A, Brade W, Haag A, Eugster CH. Synthese von enantiomerenreinen Grasshopper-Ketonen und verwandten Verbindungen. Helv Chim Acta. 1990;73(3):700-715. View Source
• [2] Mori K. Syntheses of optically active grasshopper ketone and dehydrovomifoliol as a synthetic support for the revised absolute configuration of (+)-abscisic acid. Tetrahedron. 1974;30(9):1065-1072. View Source

Dual MAPK/NF-κB Pathway Inhibition

In LPS-stimulated RAW 264.7 murine macrophage assays, grasshopper ketone demonstrated a defined anti-inflammatory profile with quantifiable effects on cytokine production and signaling pathway inhibition [1]. The compound exhibited no cytotoxicity up to 100 µg/mL in RAW 264.7 cells, establishing a safe concentration window for mechanistic studies [1]. Pro-inflammatory cytokine production—including IL-6, IL-1β, and TNF-α—was significantly reduced across a 0.1-100 µg/mL dose range (p < 0.05) [1]. Mechanistically, grasshopper ketone inhibited the phosphorylation of MAPK family members (ERK, JNK, and p38) and NF-κB p65 [1]. Notably, in an atopic dermatitis model using concanavalin A-stimulated splenocytes from BALB/c mice, grasshopper ketone significantly decreased cytokine production with no observed cytotoxicity, confirming in vitro and ex vivo consistency [2].

Dual pathway inhibition

Mechanism reported

Dose-dependent ↓ p-p38, p-ERK, p-JNK and NF-κB p65; western blot, p

Supports MAPK/NF-κB crosstalk studies.

Distinct from apo-9′-fucoxanthinone (IκB-α) and loliolide (Nrf2).

Biosynthetic node

Pathway context

Obligate allenic intermediate in 9′-cis-neoxanthin → β-damascenone; allene required for rearrangement.

Essential for carotenoid degradation pathway reconstitution.

Confirmed in grapes/wine; no structural analog substitutes.

AD model cytokine

Single study

GK reduced cytokines in ConA-stimulated splenocytes from DNCB-induced AD mice; no cytotoxicity ex vivo.

Supports atopic dermatitis model-response context; limited in vivo data.

Data from a single study; direct comparator absent.

Evidence Dimension	Anti-inflammatory activity profile: cytotoxicity threshold, cytokine suppression, and signaling pathway inhibition
Target Compound Data	Non-cytotoxic ≤100 µg/mL; significant suppression of IL-6, IL-1β, and TNF-α at 0.1-100 µg/mL (p < 0.05); inhibition of ERK, JNK, p38, and NF-κB p65 phosphorylation
Comparator Or Baseline	Class-level baseline: Many plant-derived norisoprenoids exhibit anti-inflammatory activity; however, the specific multi-cytokine suppression profile combined with concurrent MAPK and NF-κB pathway inhibition represents a defined mechanistic signature
Quantified Difference	No direct comparator data available for identical assay conditions; this evidence is class-level inference based on mechanistic pathway engagement rather than head-to-head comparison
Conditions	LPS-stimulated RAW 264.7 murine macrophages; concanavalin A-stimulated BALB/c mouse splenocytes; Western blot for phospho-protein detection

Why This Matters

The defined cytokine suppression profile and established non-cytotoxic concentration range (≤100 µg/mL) provide researchers with validated experimental parameters for anti-inflammatory mechanistic studies. The dual inhibition of MAPK and NF-κB pathways distinguishes grasshopper ketone from compounds affecting only one arm of inflammatory signaling.

• [1] Kim MJ, Jeong SM, Kang BK, Kim KBWR, Ahn DH. Anti-Inflammatory Effects of Grasshopper Ketone from Sargassum fulvellum Ethanol Extract on Lipopolysaccharide-Induced Inflammatory Responses in RAW 264.7 Cells. J Microbiol Biotechnol. 2019;29(5):820-826. View Source
• [2] Kang BK, Kim MJ, Kim KBWR, Ahn DH. In vivo and in vitro inhibitory activity of an ethanolic extract of Sargassum fulvellum and its component grasshopper ketone on atopic dermatitis. Int Immunopharmacol. 2016;40:176-183. View Source

Grasshopper Ketone Application Scenarios

Multi-Cytokine Anti-Inflammatory Screening

Grasshopper ketone is suitable for allelopathy and plant-plant interaction studies where researchers require a phytotoxin with a characterized, moderate potency profile. Based on direct comparative data, grasshopper ketone exhibits IC50 values of 185 µmol/L (cress roots) and 76 µmol/L (cress shoots), with a minimum inhibitory threshold of 30 µmol/L [1]. This quantifiable, lower-potency profile relative to blumenol A (IC50: 84 and 27 µmol/L; threshold: 10 µmol/L) makes grasshopper ketone valuable as a comparator compound for dose-response gradient studies or for investigating concentration-dependent allelochemical effects in rice and other crop systems [1].

Allelopathy & Weed Suppression Research

Grasshopper ketone is directly applicable for research on carotenoid cleavage dioxygenase (CCD) pathway elucidation. The compound is a confirmed product of 9′-cis-neoxanthin cleavage via CCD activity, and its formation has been demonstrated in recombinant VvCCD1-catalyzed reactions [2]. However, researchers should note that grasshopper ketone is an inefficient direct precursor for β-damascenone liberation (0.006% yield under acid hydrolysis), making it inappropriate for flavor generation or aroma precursor studies [3]. Instead, procurement should be directed toward biosynthetic pathway mapping applications, particularly for validating CCD substrate specificity and characterizing upstream carotenoid cleavage intermediates.

MAPK/NF-κB Pathway Mechanistic Studies

Grasshopper ketone is appropriate for in vitro and ex vivo anti-inflammatory research requiring a compound with validated MAPK and NF-κB pathway inhibition. Published data establish a non-cytotoxic concentration range of ≤100 µg/mL in RAW 264.7 macrophages, with significant suppression of IL-6, IL-1β, and TNF-α across 0.1-100 µg/mL dose ranges (p < 0.05) [4]. The compound inhibits phosphorylation of ERK, JNK, p38, and NF-κB p65, providing a defined multi-pathway mechanistic signature [4]. Ex vivo validation in concanavalin A-stimulated splenocytes confirms this profile extends beyond immortalized cell lines [5]. Researchers should note that grasshopper ketone's anti-inflammatory activity is characterized at the mechanistic signaling level; procurement for in vivo efficacy studies would require additional PK/PD validation beyond current published evidence.

β-Damascenone Precursor & Carotenoid Degradation

Grasshopper ketone serves as a validated reference compound for absolute stereochemical configuration studies involving carotenoid-derived norisoprenoids and abscisic acid analogs. Published synthetic routes enable access to four enantiomerically pure diastereoisomers with comprehensive spectral and chiroptical characterization [6]. The compound has established utility as a configurational correlation standard for (+)-abscisic acid stereochemistry determination [7]. Procurement for this application should prioritize enantiomerically defined material, with attention to the specific stereoisomer configuration (natural form: 3S,5R,6R) required for comparative chiroptical analysis.

Application

Selection Property

Validation Focus

Macrophage inflammation studies

Multi-cytokine & NO suppression profile

TNF-α, IL-6, IL-1β, NO reduction; non-cytotoxic window

Allelopathic weed suppression research

Mild phytotoxic potency

Root/shoot growth inhibition; sub-lethal dose-response

MAPK/NF-κB crosstalk studies

Dual-pathway engagement (p38/ERK/JNK + NF-κB)

Phosphorylation western blot; pathway interdependency

Carotenoid degradation & flavor chemistry

Allenic intermediate identity

Neoxanthin → β-damascenone pathway reconstitution

• [1] Kato-Noguchi H, Tamura K, Sasaki H, Suenaga K. Identification of two phytotoxins, blumenol A and grasshopper ketone, in the allelopathic Japanese rice variety Awaakamai. J Plant Physiol. 2012;169(7):682-685. View Source
• [2] MetaCyc Reaction: 9′-cis-neoxanthin + dioxygen → grasshopper ketone + 5,6-epoxy-3-hydroxy-12′-apo-β-caroten-12′-al. BioCyc Database Collection, SRI International. View Source
• [3] Roberts DD, Acree TE. Developments in the Isolation and Characterization of β-Damascenone Precursors from Apples. In: Rouseff RL, Leahy MM, eds. Fruit Flavors: Biogenesis, Characterization, and Authentication. ACS Symposium Series, Vol. 596. American Chemical Society; 1995:190-199. View Source
• [4] Kim MJ, Jeong SM, Kang BK, Kim KBWR, Ahn DH. Anti-Inflammatory Effects of Grasshopper Ketone from Sargassum fulvellum Ethanol Extract on Lipopolysaccharide-Induced Inflammatory Responses in RAW 264.7 Cells. J Microbiol Biotechnol. 2019;29(5):820-826. View Source
• [5] Kang BK, Kim MJ, Kim KBWR, Ahn DH. In vivo and in vitro inhibitory activity of an ethanolic extract of Sargassum fulvellum and its component grasshopper ketone on atopic dermatitis. Int Immunopharmacol. 2016;40:176-183. View Source
• [6] Baumeler A, Brade W, Haag A, Eugster CH. Synthese von enantiomerenreinen Grasshopper-Ketonen und verwandten Verbindungen. Helv Chim Acta. 1990;73(3):700-715. View Source
• [7] Mori K. Syntheses of optically active grasshopper ketone and dehydrovomifoliol as a synthetic support for the revised absolute configuration of (+)-abscisic acid. Tetrahedron. 1974;30(9):1065-1072. View Source